Cas no 1261958-08-0 (4-(4-Chloro-3-cyanophenyl)phenol)

• Product Name: 4-(4-Chloro-3-cyanophenyl)phenol
• CAS No: 1261958-08-0
• MF: C₁₃H₈ClNO
• MW: 229.661722183228
• MDL: MFCD18312915
• CID: 1037956
• PubChem ID: 53218623
• Update Time: 2025-04-20

4-(4-Chloro-3-cyanophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-4'-hydroxy-[1,1'-biphenyl]-3-carbonitrile
• 2-chloro-5-(4-hydroxyphenyl)benzonitrile
• 1261958-08-0
• BS-20286
• [1,1'-Biphenyl]-3-carbonitrile, 4-chloro-4'-hydroxy-
• DTXSID90683543
• MFCD18312915
• 4-(4-CHLORO-3-CYANOPHENYL)PHENOL
• 4-Chloro-4'-hydroxy[1,1'-biphenyl]-3-carbonitrile
• AKOS016008527
• 4-(4-Chloro-3-cyanophenyl)phenol

• MDL： MFCD18312915
• Inchi： 1S/C13H8ClNO/c14-13-6-3-10(7-11(13)8-15)9-1-4-12(16)5-2-9/h1-7,16H
• InChI Key： PKQRGNDFSFBAKO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#N)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 229.02900
• Monoisotopic Mass: 229.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02000
• LogP: 3.58428

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds